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Compound of Interest

Compound Name: Carfentrazone-ethyl

cat. No.: B033137

Proper disposal of Carfentrazone-ethyl is critical to ensure the safety of laboratory personnel
and to prevent environmental contamination. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to manage and dispose of
Carfentrazone-ethyl waste in a safe and compliant manner.

Immediate Safety and Handling Precautions

Carfentrazone-ethyl is toxic if inhaled and very toxic to aquatic life with long-lasting effects[1]
[2][3]. Always handle this chemical in a well-ventilated area and wear appropriate Personal
Protective Equipment (PPE), including gloves, eye/face protection, and respiratory protection if
ventilation is inadequate[1][4]. Avoid releasing the chemical into the environment and prevent it
from entering drains, sewers, or water courses[1][4].

Step-by-Step Disposal Protocol

The required method for disposing of Carfentrazone-ethyl waste is through a licensed
hazardous waste management facility.

o Waste Identification and Segregation:

o Clearly label all waste containers with "Carfentrazone-ethyl" and appropriate hazard
symbols.

o Segregate Carfentrazone-ethyl waste from other chemical waste streams to avoid
incompatible mixtures. It is incompatible with strong oxidizers[1].
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Packaging Waste:

o Use only approved, non-returnable containers for storing the waste[1].

o Ensure containers are tightly closed and stored in a cool, dry, and well-ventilated area,
away from heat or open flames[2][4].

o Store waste containers in a locked location, inaccessible to unauthorized personnel[2][3].

Disposal of Unused Product and Contaminated Materials:

o

Waste resulting from the use of this product, including unused or unwanted material, must
be disposed of at an approved waste disposal facility[5].

o

The preferred method of disposal is incineration at an industrial combustion plant[1].

o

Do not dump Carfentrazone-ethyl waste in landfills, and never dispose of it via drains or
sewers[1][6].

o

Handle materials contaminated with Carfentrazone-ethyl (e.g., absorbent materials from
spills, contaminated PPE) in the same manner as the substance itself[1].

Container Management:
o Completely emptied containers can be recycled if permissible by local regulations[1].

o Non-returnable containers must be triple-rinsed before disposal. The rinsate should be
collected and treated as hazardous waste.

o Puncture and dispose of the cleaned container in an approved waste disposal facility or
offer it for a pesticide container recycling program[5].

Regulatory Compliance:

o Disposal procedures must adhere strictly to all local, state, and federal environmental laws
and regulations.
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o Contact your state's Pesticide or Environmental Control Agency or the nearest EPA
Regional Office for specific guidance[6].

Emergency Spill Procedures

In the event of a spill, immediate action is required to contain the material and prevent

exposure.

 [solate the Area: Evacuate and isolate the spill area. Keep unprotected persons and animals

away[4].

o Ensure Safety: Wear full PPE, including respiratory protection. Eliminate all sources of

ignition[4].

o Containment: Dike the spill to prevent it from entering lakes, streams, ponds, or sewer
drains[4].

o Absorption: Absorb the spill with a non-combustible material such as clay, sand, or soil. For
dry formulations, use a wet sweeping compound or water to prevent dust formation[4][7].

e Collection: Carefully vacuum, shovel, or pump the absorbed waste into a suitable, labeled

drum for disposal.
e Decontamination:
o Clean and neutralize the spill area, tools, and equipment.

o A suitable solution for neutralization can be made from caustic soda ash or bleach water
and soap[4].

o Absorb any rinsate from the cleaning process and add it to the collected waste drums[4].

Quantitative Data: Environmental Fate and Toxicity

The following table summarizes key data regarding the environmental impact of
Carfentrazone-ethyl. This information underscores the importance of preventing its release

into the environment.
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Parameter

Value

Reference

Aquatic Toxicity

Very toxic to aquatic life with

long-lasting effects.

[1](2][3]

Very toxic to algae and

moderately toxic to fish.

[5]16]

Soil Half-Life

1-2 days (rapid degradation).

[2]

Water Half-Life

Approx. 3 hours to 9 days; can

be >34 days in acidic water
(pH=5).

[8]

Potable Water Restriction

Water intakes must remain off

until levels are below 0.2 ppm.

[8]

Acceptable Daily Intake (ADI)

0.03 mg/kg/day

[2]

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper

disposal of Carfentrazone-ethyl waste.
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Caption: Workflow for Carfentrazone-ethyl Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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